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Compound of Interest

Compound Name: Tr-PEG2-OH

Cat. No.: B1682557

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to ensure personal safety and maintain the integrity of experimental
work. This document provides essential, immediate safety and logistical information for
handling Tr-PEG2-OH, a PEG-based PROTAC linker utilized in the synthesis of antibody-drug
conjugates (ADCs).[1][2] Due to the absence of a specific Safety Data Sheet (SDS) for Tr-
PEG2-0OH, this guidance is based on the properties of its constituent parts—a polyethylene
glycol (PEG) derivative and a trityl protecting group—and general best practices for handling
laboratory chemicals with unknown toxicological profiles.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial to minimize exposure. The following
PPE is recommended when handling Tr-PEG2-OH:
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PPE Category

Recommendation

Rationale

Eye Protection

Chemical safety goggles

Protects eyes from potential

splashes or airborne particles.

Hand Protection

Nitrile gloves

Provides a barrier against skin
contact. Gloves should be
inspected before use and
changed frequently, especially

if contamination is suspected.

Body Protection

Laboratory coat

Protects skin and clothing from

spills.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.

Minimizes inhalation of any

potential dust or aerosols.

Immediate Safety and Handling Summary

Parameter

Information

Source

Chemical Name

(2-(2-
(trityloxy)ethoxy)ethoxy)ethano
I

Biopharma PEG

CAS Number 105589-77-3 Biopharma PEG

Molecular Formula C23H2403 Biopharma PEG

Molecular Weight 348.43 g/mol Biopharma PEG

Appearance Solid General knowledge
Store at -20°C to -5°C in a dry )

Storage ) Biopharma PEG
and dark environment.

Solubility Soluble in aqueous media. Biopharma PEG

Known Hazards

Specific hazards are not fully
characterized. Handle with

caution as a potential irritant.

General Guidance
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Operational Plan for Safe Handling

A systematic approach to handling Tr-PEG2-OH from receipt to disposal is critical for safety
and operational efficiency.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.
 Verify that the product name and CAS number match the order.

o Store the container at the recommended temperature of -20°C to -5°C in a designated, dry,
and dark location.[3]

Preparation and Handling

o Work in a well-ventilated laboratory, preferably within a chemical fume hood.
o Before handling, ensure all necessary PPE is donned correctly.

» Allow the container to equilibrate to room temperature before opening to prevent
condensation.

e Weigh the required amount of Tr-PEG2-OH carefully to avoid generating dust.

e If creating a solution, add the solid to the solvent slowly to avoid splashing. The hydrophilic
nature of the PEG linker enhances its water solubility.[3]

During Experimentation

o Keep the container sealed when not in use.

e Avoid contact with skin and eyes. In case of accidental contact, rinse the affected area
thoroughly with water.

e Prevent inhalation of any dust or aerosols.

Disposal Plan
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Proper disposal of Tr-PEG2-OH and any contaminated materials is essential to prevent
environmental contamination and ensure compliance with local regulations.

» Waste Identification: All waste containing Tr-PEG2-OH, including empty containers,
contaminated gloves, and weighing papers, should be considered chemical waste.

o Waste Segregation: Segregate Tr-PEG2-OH waste from other laboratory waste streams.

o Waste Collection: Collect solid waste in a designated, labeled, and sealed container. Liquid
waste should be collected in a compatible, labeled, and sealed waste bottle.

» Disposal Route: Dispose of all Tr-PEG2-OH waste through your institution's hazardous
waste disposal program. Follow all local, state, and federal regulations for chemical waste
disposal.

Safe Handling Workflow
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Safe Handling Workflow for Tr-PEG2-OH
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Caption: Workflow for the safe handling of Tr-PEG2-OH from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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